![molecular formula C15H18F3NO2 B1612076 Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate CAS No. 913744-78-2](/img/structure/B1612076.png)
Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate
Overview
Description
Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate, also known as EBTPC, is a synthetic compound with a variety of applications in the scientific research and laboratory setting. It is a versatile compound with a range of properties that make it useful for a variety of applications.
Scientific Research Applications
Phosphine-Catalyzed Annulation Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate is involved in the phosphine-catalyzed [4 + 2] annulation process. This process is significant for synthesizing highly functionalized tetrahydropyridines, which are crucial in various chemical synthesis applications (Zhu, Lan, & Kwon, 2003).
Facilitating Four-Component Tandem Reactions The compound is utilized in a one-pot, four-component tandem reaction, providing a straightforward method to access new ethyl 3-aroyl-1-benzyl-2,2-dioxo-4-aryloctahydro-2-pyrrolo[2,1-c][1,4]thiazine-1-carboxylates/diethyl 1-benzyl-2,2-dioxo-4-aryloctahydro-2-pyrrolo[2,1-c][1,4]thiazine-1,3-dicarboxylates. This reaction showcases high stereoselectivity and yields, indicating the compound's utility in complex chemical syntheses (Indumathi, Kumar, & Perumal, 2007).
Involvement in Non-Synchronous Reactions The compound is part of a non-synchronous reaction with ethyl 1,2,4-triazine-3-carboxylate and an enamine, leading to an azabicyclo[3.2.1]octane, a result that demonstrates a previously unknown reaction pathway. This highlights its role in exploring new chemical reactions and pathways (MacorJohn, Kuipers, & Lachicotte, 1998).
Synthesis of Pyrrolidine-5,5-trans-lactams It's used in the enantio- and regioselective syntheses of pyrrolidine 5,5-trans-lactams, a critical step in various pharmaceutical and chemical manufacturing processes. The synthesis involves an acyl iminium ion mediated condensation, showcasing the compound's versatility in complex synthesis processes (Andrews et al., 2003).
Mechanism of Action
. Despite extensive searches, specific information about the mechanism of action, biochemical pathways, pharmacokinetics, and effects of this compound is not readily available in the literature. This article aims to provide a comprehensive review of the potential mechanisms of action based on the structural features of the compound and general principles of biochemistry and pharmacology.
Pharmacokinetics
The trifluoromethyl group might slow down its metabolism, potentially leading to a longer half-life .
Properties
IUPAC Name |
ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3NO2/c1-2-21-14(20)12-9-19(10-13(12)15(16,17)18)8-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJIVVBIUXVKZDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CC1C(F)(F)F)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90593355 | |
Record name | Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90593355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
913744-78-2 | |
Record name | Ethyl 1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90593355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.